2-Nitroaniline Hydrochloride

Specification

• CAS No.: 15873-52-6
• Molecular Formula: C6H7ClN2O2
• Molecular Weight: 174.58 g/mol
• IUPAC Name: 2-nitroaniline;hydrochloride
• Standard InChI: InChI=1S/C6H6N2O2.ClH/c7-5-3-1-2-4-6(5)8(9)10;/h1-4H,7H2;1H
• Standard InChI Key: RVOCTLMBKVTNFR-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)N)[N+](=O)[O-].Cl
• Canonical SMILES: C1=CC=C(C(=C1)N)[N+](=O)[O-].Cl

Introduction

2-Nitroaniline Hydrochloride is a chemical compound with the formula C₆H₆N₂O₂·HCl and a CAS number of 15873-52-6. It is an organic compound derived from aniline, characterized by the presence of a nitro group at the ortho position relative to the amino group. This compound is primarily utilized in the synthesis of various pharmaceuticals and dyes, serving as a precursor to more complex chemical structures.

Synthesis and Production

2-Nitroaniline Hydrochloride can be synthesized through various methods, with the most common being the reaction of 2-nitrochlorobenzene with ammonia:

$$\text{ClC}_6\text{H}_4\text{NO}_2 + 2\text{NH}_3 \rightarrow \text{H}_2\text{NC}_6\text{H}_4\text{NO}_2 + \text{NH}_4\text{Cl}$$

This reaction typically occurs under controlled conditions to maximize yield and purity. Other methods include nitration of acetanilide, although this route is less efficient due to steric hindrance.

Toxicological Profile

The toxicological assessment of 2-Nitroaniline Hydrochloride indicates several health risks associated with exposure:

• Acute Toxicity: Harmful if swallowed; causes serious eye irritation.

• Chronic Effects: Long-term exposure may lead to hematological effects, including methemoglobinemia.

Reference Values

• Subchronic Reference Concentration (RfC): $2 \times 10^{-3} \, \text{mg/m}^3$

• Chronic RfC: $2 \times 10^{-4} \, \text{mg/m}^3$

Applications

The primary applications of 2-Nitroaniline Hydrochloride include:

• Pharmaceutical Industry: It serves as a precursor in the synthesis of phenylenediamines, which are further converted into benzimidazoles—important components in various drugs.

• Dye Manufacturing: Used in the production of azo dyes and other colorants.

Environmental Impact

Research indicates that 2-Nitroaniline is non-biodegradable, posing risks as an environmental contaminant. Studies have shown that it can induce methemoglobinemia in animal models, suggesting potential risks for aquatic life and human health through environmental exposure.